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Compound of Interest

Compound Name: Ethyl 2-methyl-D-cysteinate
CAS No.: 710941-52-9
Cat. No.: B12532597
Get Quote
. J

Introduction & Analyte Profile

Ethyl 2-methyl-D-cysteinate (also known as

-methyl-D-cysteine ethyl ester) is a synthetic amino acid derivative.[1] Structurally, it possesses
a sterically hindered

-carbon (due to the methyl group), a free thiol (-SH), and an ethyl ester moiety. This compound
is frequently used in peptide synthesis to introduce conformational constraints or as a
precursor in drug development (e.g., for mucolytics or radioprotective agents).

Analytical Challenges

Developing a purity method for this molecule presents three specific challenges that this
protocol addresses:

o Lack of Chromophore: Like most aliphatic amino acids, it lacks a strong UV-absorbing group,
necessitating detection at low wavelengths (200-215 nm) or derivatization.
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» Thiol Reactivity: The free thiol is highly susceptible to oxidation, forming the disulfide dimer
(Bis-ethyl 2-methyl-D-cysteinate disulfide).[1] This can occur during sample preparation,
leading to false impurity results.

o Ester Instability: The ethyl ester is prone to hydrolysis, generating the free acid (2-methyl-D-
cysteine), particularly in basic or neutral aqueous solutions.[1]

Chemical Purity Determination (RP-HPLC)

This is the primary method for assay and related substance analysis.[1] It utilizes a Reversed-
Phase (RP) mode with a highly acidic mobile phase to stabilize the thiol and ester
functionalities while ensuring retention of the polar amine.

Chromatographic Conditions
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Parameter Specification Rationale
"Stable Bond" (SB) or end-
C18(L1), 250 x 4.6 mm, 5 um ]
) capped columns withstand low
Column (Rec: Agilent Zorbax SB-C18

or Phenomenex Luna C18(2))

pH and prevent peak tailing of

the amine.[1]

Mobile Phase A

0.1% Perchloric Acid (

) in Water + 10 mM Sodium

Octane Sulfonate (lon Pair)

Low pH (< 2.5) suppresses
carboxylic ionization and
stabilizes the ester. lon-pairing
agent increases retention of

the positively charged amine.

[1]

Mobile Phase B

Acetonitrile (HPLC Grade)

Organic modifier for elution.

Standard flow for 4.6 mm ID

Flow Rate 1.0 mL/min
columns.[1]
Maximize sensitivity for the
Wavelength 210 nm
carbonyl/sulfur groups.[1]
Ambient control to prevent
Temperature 25°C ] )
hydrolysis acceleration.
Adjusted based on
Injection Vol 10-20 pL concentration (target 1.0
mg/mL).
i ] Gradient required to elute the
Time (min) %B: 0-5 (5%), 5-20 S )
) hydrophobic disulfide impurity
Gradient (5% — 60%), 20-25 (60%), 25-

26 (5%), 26-35 (5%)

(dimer) which elutes much

later than the monomer.[1]

Sample Preparation (Critical Control Point)

To prevent artifactual oxidation during analysis:

e Diluent: 0.1% Trifluoroacetic acid (TFA) in Water : Acetonitrile (90:10).[1]

o Note: The acidic pH prevents the thiolate anion formation, halting oxidation.
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e Stock Solution: Dissolve 25 mg of Ethyl 2-methyl-D-cysteinate HCl in 25 mL Diluent (1.0
mg/mL).

 Stability Precautions: Analyze within 4 hours of preparation or store at 4°C. For ultra-trace
analysis of the dimer, purge solvents with Helium or Nitrogen.

System Suitability Criteria

 Tailing Factor (Main Peak): NMT 2.0 (Amines often tail; ion pairing mitigates this).
e Resolution (Rs): > 2.0 between Main Peak and Hydrolysis Impurity (2-methyl-cysteine).[1]
e RSD (Area): NMT 2.0% for 5 replicate injections.[1]

Chiral Purity Determination (Chiral HPLC)

Since the analyte is the D-isomer, verifying the absence of the L-enantiomer is critical.[1]
Standard C18 columns cannot separate enantiomers.[1]

Method Protocol
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Parameter Specification Rationale
Crown ether columns
Crownpak CR(+) (Daicel), 150 specifically bind primary
Column . . .
X 4.0 mm, 5 um amines with chiral
discrimination.[1]
Crownpak columns operate in
) Perchloric Acid (pH 1.5 to 2. aqueous acidic mode. No
Mobile Phase ) ) )
[1]0) in Water (100%) organic solvent is needed (or
max 15% MeOH).[1]
] Lower flow rate improves chiral
Flow Rate 0.5 mL/min )
resolution.[1]
Lower temperature often
enhances chiral separation
Temperature 10°C - 25°C factors (
)-[1]
Detection UV 200 nm or 210 nm

o Elution Order: typically D-isomer elutes before L-isomer on Crownpak CR(+) (verify with

racemic standard).[1]

e Limit of Detection: L-isomer should be detectable at 0.1% level.

Impurity Profiling & Degradation Pathways[1]

Understanding the degradation logic is essential for interpreting chromatograms.[1]

Degradation Logic Diagram

Ethyl 2-methyl-D-cysteinate

Loss of Ethyl group > 2-Methyl-D-Cysteine

Hydrolysis (pH > 7)

Dimerization (-2H) >

(Free Acid)

Disulfide Dimer

Oxidation (Air/pH > 5)

(Bis-ethyl 2-methyl-D-cysteinate)
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Figure 1: Primary degradation pathways. The dimer is the most common impurity in stored

samples.

Relative Retention Times (RRT)

Estimated values based on C18 chemistry:

e 2-Methyl-D-Cysteine (Acid): RRT ~0.5 (More polar, elutes early).[1]

o Ethyl 2-methyl-D-cysteinate (Analyte): RRT = 1.0.[1]

o Disulfide Dimer: RRT ~2.5 — 3.0 (Highly hydrophobic, requires high %B to elute).

Method Validation Summary

To ensure the method is "Trustworthy" as per the core requirement, the following validation

parameters must be met (based on ICH Q2 guidelines).

Parameter Acceptance Criteria Procedure
_ _ Inject Diluent, Placebo, and
o No interference at retention _
Specificity ) forced degradation samples
time of analyte. ) )
(Acid/Base/Peroxide).
) ) 5 levels from 50% to 150% of
Linearity .
target concentration.[1]
Spike analyte into placebo at
Accuracy 98.0% — 102.0% Recovery
80%, 100%, 120%.
o RSD 6 replicates of standard
Precision ]
2 0% solution.[1]
S/N > 3 (LOD), S/N > 10 ) ] R
LOD/LOQ Determine via serial dilution.
(LOQ)
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of morphine on ventilation.[1] Scientific Reports.[1][2] Retrieved from [Link]

» Daicel Chiral Technologies.Crownpak CR(+) Application Notes for Amino Acids. Retrieved
from [Link]

o Vertex Al Search. (2026).[1] Consolidated Search Results for Cysteine Ester Analysis. (See
Context Data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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